Cas no 26027-98-5 (O-Methyl 3-methylbenzenecarbothioate)

O-Methyl 3-methylbenzenecarbothioate structure
26027-98-5 structure
Product Name:O-Methyl 3-methylbenzenecarbothioate
CAS No:26027-98-5
MF:C9H10OS
MW:166.240101337433
CID:2661554
Update Time:2023-08-06

O-Methyl 3-methylbenzenecarbothioate Chemical and Physical Properties

Names and Identifiers

    • 3-Methylthiobenzoic acid O-methyl ester
    • O-Methyl 3-methylbenzenecarbothioate
    • Inchi: 1S/C9H10OS/c1-7-4-3-5-8(6-7)9(11)10-2/h3-6H,1-2H3
    • InChI Key: UAYCSAUFIDRNDT-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CC(C)=C1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.3
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